Cas no 318276-75-4 (6-Cinnolinecarbonitrile)
6-Cinnolinecarbonitrile structure
Product Name:6-Cinnolinecarbonitrile
CAS No:318276-75-4
MF:C9H5N3
MW:155.156100988388
CID:1110762
PubChem ID:11252132
Update Time:2025-04-20
6-Cinnolinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Cinnolinecarbonitrile
- 6-Cyanocinnoline
- HS-8854
- DTXSID701318879
- Cinnoline-6-carbonitrile
- 318276-75-4
-
- Inchi: 1S/C9H5N3/c10-6-7-1-2-9-8(5-7)3-4-11-12-9/h1-5H
- InChI Key: QVZFZRFRHYQCCW-UHFFFAOYSA-N
- SMILES: N1C2C=CC(C#N)=CC=2C=CN=1
Computed Properties
- Exact Mass: 155.04845
- Monoisotopic Mass: 155.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
6-Cinnolinecarbonitrile Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
318276-75-4 (6-Cinnolinecarbonitrile) Related Products
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